Cas no 921485-00-9 (N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide)
N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Chemical and Physical Properties
Names and Identifiers
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- N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
- 4-Thiazoleacetamide, N-(2,6-dimethylphenyl)-2-[[[(3-methylphenyl)amino]carbonyl]amino]-
- AKOS024626966
- N-(2,6-dimethylphenyl)-2-(2-(3-(m-tolyl)ureido)thiazol-4-yl)acetamide
- N-(2,6-dimethylphenyl)-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide
- 921485-00-9
- N-(2,6-dimethylphenyl)-2-[2-[(3-methylphenyl)carbamoylamino]-1,3-thiazol-4-yl]acetamide
- F2096-0380
-
- Inchi: 1S/C21H22N4O2S/c1-13-6-4-9-16(10-13)22-20(27)25-21-23-17(12-28-21)11-18(26)24-19-14(2)7-5-8-15(19)3/h4-10,12H,11H2,1-3H3,(H,24,26)(H2,22,23,25,27)
- InChI Key: YZLJXNPOIWQUQP-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NC2=C(C)C=CC=C2C)=O)N=C1NC(NC1=CC=CC(C)=C1)=O
Computed Properties
- Exact Mass: 394.14634713g/mol
- Monoisotopic Mass: 394.14634713g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 537
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.8
- Topological Polar Surface Area: 111Ų
Experimental Properties
- Density: 1.336±0.06 g/cm3(Predicted)
- pka: 6.38±0.70(Predicted)
N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Pricemore >>
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| Life Chemicals | F2096-0380-2μmol |
N-(2,6-dimethylphenyl)-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide |
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| Life Chemicals | F2096-0380-20μmol |
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| Life Chemicals | F2096-0380-4mg |
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| Life Chemicals | F2096-0380-5mg |
N-(2,6-dimethylphenyl)-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide |
921485-00-9 | 90%+ | 5mg |
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| Life Chemicals | F2096-0380-10mg |
N-(2,6-dimethylphenyl)-2-(2-{[(3-methylphenyl)carbamoyl]amino}-1,3-thiazol-4-yl)acetamide |
921485-00-9 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
Additional information on N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide
Comprehensive Overview of N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921485-00-9)
N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921485-00-9) is a specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its complex molecular structure, features a thiazole core linked to acetamide and phenyl derivatives, making it a subject of interest for its potential applications in drug discovery and development.
The compound's unique structure, which includes a carbamoylamino group and a dimethylphenyl moiety, suggests its relevance in targeting specific biological pathways. Researchers have explored its potential as a modulator of enzyme activity or receptor binding, particularly in the context of inflammatory diseases and metabolic disorders. Its thiazole component is known for its bioactivity, often found in compounds with antimicrobial or anticancer properties, which aligns with current trends in precision medicine and targeted therapy.
In recent years, the demand for novel small-molecule therapeutics has surged, driven by advancements in high-throughput screening and computational drug design. N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide fits into this paradigm as a candidate for further investigation. Its structure-activity relationship (SAR) studies could provide insights into optimizing its efficacy and selectivity, addressing common challenges in drug resistance and off-target effects.
The synthesis of this compound involves multi-step organic reactions, including amide coupling and heterocyclic ring formation, which are critical topics in modern organic synthesis. Researchers often highlight the importance of green chemistry principles in such processes, aiming to reduce waste and improve sustainability—a hot topic in the scientific community. The compound's CAS No. 921485-00-9 serves as a unique identifier, facilitating accurate referencing in patents, publications, and regulatory submissions.
From a commercial perspective, N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide is of interest to pharmaceutical companies and biotech startups focusing on innovative drug candidates. Its potential applications in personalized medicine and biomarker development align with the growing emphasis on patient-centric therapies. Additionally, its relevance in academic research underscores its value as a tool for understanding complex biochemical mechanisms.
As the scientific community continues to explore N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide, questions about its pharmacokinetics, toxicity profile, and formulation stability remain areas of active investigation. These aspects are critical for translating laboratory findings into viable therapeutic options, reflecting the broader challenges in drug development pipelines.
In summary, N-(2,6-dimethylphenyl)-2-(2-{(3-methylphenyl)carbamoylamino}-1,3-thiazol-4-yl)acetamide (CAS No. 921485-00-9) represents a promising compound at the intersection of medicinal chemistry and pharmacology. Its structural complexity and potential bioactivity make it a compelling subject for ongoing research, particularly in the context of emerging diseases and therapeutic innovation. Future studies will likely focus on optimizing its properties to meet the stringent requirements of clinical trials and regulatory approvals.
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